Methyl 2'-amino-6'-benzyl-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate

• IUPAC Name: methyl 2'-amino-6'-benzyl-7'-methyl-2,5'-dioxospiro[1H-indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate
• InChI: InChI=1S/C25H21N3O5/c1-14-12-18-19(22(29)28(14)13-15-8-4-3-5-9-15)25(20(21(26)33-18)23(30)32-2)16-10-6-7-11-17(16)27-24(25)31/h3-12H,13,26H2,1-2H3,(H,27,31)
• InChI Key: BRZROGOCQWBAMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=O)N1CC3=CC=CC=C3)C4(C5=CC=CC=C5NC4=O)C(=C(O2)N)C(=O)OC
• Molecular Formula: C25H21N3O5
• Molecular Weight: 443.5 g/mol

Description

Methyl 2'-amino-6'-benzyl-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate is a useful research compound. Its molecular formula is C25H21N3O5 and its molecular weight is 443.459. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of novel spiro compounds, including those structurally related to Methyl 2'-amino-6'-benzyl-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate, involves complex one-pot synthesis processes. For instance, one study describes the one-pot synthesis of spiro pyrano[2,3-d][1,3]thiazolo[3,2-a]pyrimidine derivatives, showcasing the versatility of such compounds and their thorough characterization through various analytical techniques, including infrared, NMR, mass spectrometry, and x-ray crystallographic analysis (Li et al., 2014).

Chemical Reactions and Functionalization

The reactivity and functionalization of related spiro compounds are subjects of significant interest. Various studies explore the reactions of these compounds under different conditions, leading to the synthesis of highly functionalized molecules. For example, the reaction of 4-hydroxy-6-methyl-2-pyridone with different reagents yields functionalized 4H-pyrano[3,2-c]pyridines, demonstrating the compounds' potential as versatile intermediates in organic synthesis (Mekheimer et al., 1997).

Potential Applications in Medicinal Chemistry

Some related spiro compounds exhibit biological activities, such as inhibiting specific enzymes or showing promising effects in pharmacological assays. For instance, certain aminopyridyl/pyrazinyl-substituted spiro compounds have been identified as potent and selective inhibitors with significant efficacy in antitumor assays, highlighting their potential in medicinal chemistry and drug development (Li et al., 2013).

Photochemical Properties

The photochemical properties of spiro compounds, including photochromism, are another area of interest. Studies on derivatives of spiro[indoline-2,2′-benzopyran] reveal their photoreversible color changes in organic solvents, indicating potential applications in materials science and photonics (Shimizu et al., 1969).